Cas no 10230-35-0 (Phenoxathiin, 2-bromo-)

Phenoxathiin, 2-bromo- structure
Phenoxathiin, 2-bromo- structure
Product Name:Phenoxathiin, 2-bromo-
CAS No:10230-35-0
MF:C12H7BrOS
MW:279.152381181717
CID:1132641
PubChem ID:19816860
Update Time:2025-04-20

Phenoxathiin, 2-bromo- Chemical and Physical Properties

Names and Identifiers

    • Phenoxathiin, 2-bromo-
    • 2-bromophenoxathiine
    • 10230-35-0
    • 2-bromophenoxathiin
    • XYBJXEZKWFYIOP-UHFFFAOYSA-N
    • DTXSID20600268
    • SCHEMBL9778403
    • Inchi: 1S/C12H7BrOS/c13-8-5-6-10-12(7-8)15-11-4-2-1-3-9(11)14-10/h1-7H
    • InChI Key: XYBJXEZKWFYIOP-UHFFFAOYSA-N
    • SMILES: BrC1C=CC2=C(C=1)SC1C=CC=CC=1O2

Computed Properties

  • Exact Mass: 277.94011
  • Monoisotopic Mass: 277.94010g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 236
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 34.5Ų

Experimental Properties

  • PSA: 9.23
  • LogP: 4.70600
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